Cas no 68968-03-6 (1,2-bis(4-chlorophenyl)ethanamine hydrochloride)

• Product Name: 1,2-bis(4-chlorophenyl)ethanamine hydrochloride
• CAS No: 68968-03-6
• MF: C₁₄H₁₄Cl₃N
• MW: 302.626660823822
• MDL: MFCD33403124
• CID: 1736085
• PubChem ID: 3052528
• Update Time: 2025-04-21

1,2-bis(4-chlorophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2-bis(4-chlorophenyl)ethanamine hydrochloride
• DTXSID60988719
• Benzeneethanamine, 4-chloro-alpha-(p-chlorophenyl)-, hydrochloride, hemihydrate
• EN300-6763041
• 4-Chloro-alpha-(p-chlorophenyl)phenethylamine hydrochloride hemihydrate
• Z3619754813
• 1,2-Di(4-chlorophenyl)ethylamine hydrochloride hemihydrate
• 1,2-bis(4-chlorophenyl)ethan-1-aminehydrochloride
• MFCD33403124
• Phenethylamine, 4-chloro-alpha-(p-chlorophenyl)-, hydrochloride, hemihydrate
• 1,2-Bis(4-chlorophenyl)ethan-1-amine hydrochloride
• 1,2-bis(4-chlorophenyl)ethanamine;hydrochloride
• 1,2-Bis(4-chlorophenyl)ethan-1-amine--hydrogen chloride (1/1)
• G54401
• 68968-03-6

• MDL： MFCD33403124
• Inchi： 1S/C14H13Cl2N.ClH/c15-12-5-1-10(2-6-12)9-14(17)11-3-7-13(16)8-4-11;/h1-8,14H,9,17H2;1H
• InChI Key： QEDSEJAUDQMDFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC1C=CC(=CC=1)Cl)N.Cl

Computed Properties

• Exact Mass: 301.01942
• Monoisotopic Mass: 301.019183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02